![molecular formula C14H20N2O2 B6246281 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide CAS No. 2408963-63-1](/img/no-structure.png)
4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide
Overview
Description
4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide, also known as 4-MeO-PPCA, is an organic compound derived from piperidine and phenylmethanol. It is a white crystalline powder with a melting point of 90–91 °C and a boiling point of 170–171 °C. 4-MeO-PPCA is a structural analog of 4-MeO-PCP, a dissociative anesthetic that has been used in laboratory research. 4-MeO-PPCA has been studied for its pharmacological properties and its potential therapeutic applications.
Mechanism of Action
4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide acts as an agonist of the serotonin 5-HT2A receptor. It is believed that 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide's antidepressant and anxiolytic effects are mediated by this receptor. In addition, 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide has been found to act as an agonist of the mu-opioid receptor, which is believed to be responsible for its analgesic effects.
Biochemical and Physiological Effects
4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide has been found to have a variety of biochemical and physiological effects. It has been found to increase levels of dopamine, norepinephrine, and serotonin in the brain. In addition, it has been found to increase levels of the endocannabinoid anandamide, which is believed to be responsible for its anxiolytic effects. 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide has also been found to have anti-inflammatory effects, and has been found to reduce levels of pro-inflammatory cytokines in the brain.
Advantages and Limitations for Lab Experiments
4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide has several advantages for use in laboratory experiments. It is a potent agonist of the serotonin 5-HT2A receptor and the mu-opioid receptor, which makes it useful for studying the effects of these receptors on behavior. In addition, it is relatively easy to synthesize and is available commercially, which makes it easy to obtain for laboratory experiments.
However, 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide has some limitations for use in laboratory experiments. It has a relatively short duration of action, which makes it difficult to study its long-term effects. In addition, it has a relatively low potency, which makes it difficult to study its effects at low doses.
Future Directions
There are several potential future directions for research on 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide. It could be studied for its potential to treat other psychiatric disorders, such as schizophrenia and bipolar disorder. In addition, it could be studied for its potential to treat other conditions, such as chronic pain and substance abuse disorders. Further research could also be conducted on its mechanism of action, to better understand how it produces its effects. Finally, it could be studied for its potential to be used as an anesthetic, to replace or supplement existing anesthetics.
Synthesis Methods
4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide can be synthesized from piperidine, phenylmethanol, and methyl iodide. The reaction begins with the formation of a piperidine-phenylmethanol adduct, which is then reacted with methyl iodide to form 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide. The overall reaction is catalyzed by anhydrous aluminum chloride. The reaction proceeds in good yields and can be used to synthesize 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide in a laboratory setting.
Scientific Research Applications
4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide has been studied for its potential therapeutic applications. It has been tested in animal models of depression and anxiety, and has been found to have antidepressant and anxiolytic effects. It has also been studied for its potential to treat pain, and has been found to be a potent analgesic. In addition, 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide has been studied for its potential to treat drug addiction and withdrawal symptoms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide involves the reaction of 4-methoxybenzylamine with piperidine-1-carboxylic acid, followed by protection of the amine group and subsequent deprotection to yield the final product.", "Starting Materials": [ "4-methoxybenzylamine", "piperidine-1-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "di-tert-butyl dicarbonate (Boc2O)", "trifluoroacetic acid (TFA)", "ethyl acetate", "sodium bicarbonate (NaHCO3)", "magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Activation of piperidine-1-carboxylic acid with DCC in DMF to form the corresponding active ester.", "Step 2: Addition of 4-methoxybenzylamine to the reaction mixture and stirring at room temperature for several hours to form the amide intermediate.", "Step 3: Protection of the amine group with Boc2O in DMF to form the Boc-protected intermediate.", "Step 4: Deprotection of the Boc group with TFA in ethyl acetate to yield the final product.", "Step 5: Purification of the product by recrystallization or column chromatography using ethyl acetate and hexanes as eluents.", "Step 6: Drying of the product with MgSO4 and characterization by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
2408963-63-1 |
Molecular Formula |
C14H20N2O2 |
Molecular Weight |
248.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
